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Compound of Interest

4-(trans-4-
Compound Name:
Vinylcyclohexyl)benzonitrile

cat. No.: B1358311

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile of 4-
(trans-4-Vinylcyclohexyl)benzonitrile

Before initiating any disposal protocol, a thorough understanding of the compound's chemical
and toxicological properties is paramount. 4-(trans-4-Vinylcyclohexyl)benzonitrile, with CAS
number 96184-42-8, is an organic compound featuring a benzonitrile group attached to a
vinylcyclohexyl moiety.[1] Its structure presents a combination of hazards that must be
respected.

Hazard Identification

According to available Safety Data Sheets (SDS), 4-(trans-4-Vinylcyclohexyl)benzonitrile is
classified with the following hazards:

Combustible Liquid (Category 4): H227 - Combustible liquid.

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.

Skin Irritation (Category 2): H315 - Causes skin irritation.
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» Eye Irritation (Category 2): H319 - Causes serious eye irritation.

» Specific target organ toxicity — single exposure (Category 3), Respiratory system: H335 -
May cause respiratory irritation.

The presence of the nitrile group (-C=N) suggests that combustion may produce toxic nitrogen
oxides (NOx) and hydrogen cyanide (HCN).[2] The vinyl group (-CH=CHz2) introduces the
potential for polymerization.[1]

: . E

Property Value Source
CAS Number 96184-42-8 [1][3]
Molecular Formula CisH17N [1]
Molecular Weight 211.31 g/mol [1]

) Solid (White to Almost white
Physical Form [1]
powder to crystal)

H227, H302, H312, H315,
H319, H335

Hazard Statements

Pre-Disposal: Engineering and Administrative
Controls

Proper disposal begins long before the waste container is sealed. Implementing robust
engineering and administrative controls is the first line of defense in minimizing risk.

Personal Protective Equipment (PPE)

A foundational aspect of laboratory safety is the correct use of PPE. When handling 4-(trans-4-
Vinylcyclohexyl)benzonitrile, the following should be considered mandatory:

o Gloves: Nitrile gloves are suitable for incidental contact.[4] Given the dermal toxicity, ensure
gloves are inspected before use and changed immediately if contaminated.
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o Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to
protect against splashes.

o Lab Coat: A flame-resistant lab coat should be worn at all times to protect against spills and
splashes.[4]

» Respiratory Protection: If there is a risk of generating dust or aerosols, work should be
conducted in a certified chemical fume hood to avoid inhalation.[4]

Waste Segregation and Storage

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure
compliant disposal.

» Designated Hazardous Waste Container: Use a clearly labeled, chemically resistant
container for all 4-(trans-4-Vinylcyclohexyl)benzonitrile waste. The label must include the
words "Hazardous Waste" and the full chemical name.[5]

e Avoid Mixing: Do not mix this waste with other chemical waste streams, particularly strong
acids or oxidizing agents, to prevent uncontrolled reactions.

o Storage Location: Store the waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.[5] The SAA should be in a
well-ventilated area, away from heat sources, open flames, and incompatible materials.

Logical Flow of Pre-Disposal Actions
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Caption: Workflow for pre-disposal handling and PPE.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 4-(trans-4-
Vinylcyclohexyl)benzonitrile waste. This procedure should be carried out by trained
personnel in accordance with your institution's hazardous waste management plan.

Step 1: Waste Characterization and Labeling

e Hazardous Waste Determination: As a trained professional, you must determine that 4-
(trans-4-Vinylcyclohexyl)benzonitrile is a hazardous waste based on its known
characteristics (combustibility and toxicity).[6][7]

» Container Labeling: Affix a hazardous waste label to the designated container. The label
must include:
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The words "Hazardous Waste"

[e]

o

The full chemical name: "4-(trans-4-Vinylcyclohexyl)benzonitrile"

[¢]

The specific hazard warnings: "Combustible," "Toxic," "Irritant”

The date when waste is first added to the container.

[¢]

Step 2: Accumulation in a Satellite Accumulation Area
(SAA)

e Location: The SAA must be at or near the point of waste generation and under the control of
the operator.[6]

¢ Volume Limits: A maximum of 55 gallons of hazardous waste can be accumulated in an SAA.

[5]

« Container Management: Keep the waste container securely closed at all times, except when
adding waste.

Step 3: Transfer to a Central Accumulation Area (CAA)

 Movement: Once the container is full or has been in the SAA for an extended period
(approaching institutional limits, often 12 months), it must be moved to a Central
Accumulation Area (CAA).[6]

» Dating: Upon moving the container to the CAA, the "accumulation start date" must be clearly
marked on the label.[5] This date is critical for determining the maximum on-site storage
time.

o Storage Time Limits: The maximum storage time in a CAA depends on the facility's
generator status:

o Large Quantity Generator (LQG): 90 days|[5]

o Small Quantity Generator (SQG): 180 days[5]

Step 4: Final Disposal by a Licensed Vendor
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» Arrangement for Pickup: Coordinate with your institution's Environmental Health and Safety
(EHS) office to arrange for the pickup of the hazardous waste by a licensed disposal vendor.

» Manifesting: For Small and Large Quantity Generators, a hazardous waste manifest is
required to track the waste from your facility to its final disposal site.[3]

 Recommended Disposal Method: The recommended method of disposal for this type of
organic compound is high-temperature incineration in a licensed hazardous waste facility
equipped with afterburners and scrubbers to neutralize harmful combustion byproducts like
NOx and HCN.[9]

Disposal Protocol Flowchart
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Caption: Step-by-step hazardous waste disposal workflow.
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Emergency Procedures for Spills and Exposures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Spill Response

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
» Control Ignition Sources: As a combustible liquid, eliminate all potential sources of ignition.

» Containment: For small spills, use an absorbent material (e.g., Chemizorb®) to contain the
spill.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed, labeled hazardous waste container for disposal.

» Decontamination: Clean the affected area thoroughly.

EXxposure Response

« Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Trustworthiness and Self-Validation

This guide is built upon a foundation of regulatory compliance and established safety protocols.
To ensure its trustworthiness, every step is designed to be self-validating through adherence to:

o Regulatory Framework: The procedures outlined are consistent with the requirements of the
U.S. Environmental Protection Agency (EPA) under the Resource Conservation and
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Recovery Act (RCRA), particularly the standards for managing hazardous waste in academic
laboratories (40 CFR Part 262, Subpart K).[6][10]

o Manufacturer's Guidance: The hazard information and handling precautions are directly
sourced from Safety Data Sheets provided by chemical manufacturers.[2][11]

o Best Practices: The protocols align with established best practices for laboratory safety and
chemical waste management.[5][12]

By following this guide, you are not only ensuring the safety of yourself and your colleagues but
also contributing to the responsible stewardship of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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